Cas no 1339696-85-3 (4-Cyclobutoxy-3,5-difluorobenzoic acid)

• Product Name: 4-Cyclobutoxy-3,5-difluorobenzoic acid
• CAS No: 1339696-85-3
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• CID: 5704106
• PubChem ID: 63184004
• Update Time: 2025-05-19

4-Cyclobutoxy-3,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutyloxy-3,5-difluorobenzoic acid
• 1339696-85-3
• KS-7441
• AKOS012486116
• 4-Cyclobutoxy-3,5-difluorobenzoic acid
• 4-Cyclobutoxy-3,5-difluorobenzoicacid
• Benzoic acid, 4-(cyclobutyloxy)-3,5-difluoro-

• MDL： MFCD18285398
• Inchi： 1S/C11H10F2O3/c12-8-4-6(11(14)15)5-9(13)10(8)16-7-2-1-3-7/h4-5,7H,1-3H2,(H,14,15)
• InChI Key： BGEUFXACNBNBGR-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1OC1CCC1)F

Computed Properties

• Exact Mass: 228.05980050g/mol
• Monoisotopic Mass: 228.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• Boiling Point: 346.7±37.0 °C(Predicted)
• pka: 3.80±0.10(Predicted)

Additional information on 4-Cyclobutoxy-3,5-difluorobenzoic acid

Introduction to 4-Cyclobutoxy-3,5-difluorobenzoic acid (CAS No. 1339696-85-3)

4-Cyclobutoxy-3,5-difluorobenzoic acid, identified by the chemical abstracts service number 1339696-85-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a cyclobutoxy substituent and fluorine atoms at the 3rd and 5th positions of the benzene ring. The structural features of this molecule not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug discovery and development.

The synthesis of 4-Cyclobutoxy-3,5-difluorobenzoic acid involves a series of well-orchestrated chemical reactions that highlight the precision and expertise required in medicinal chemistry. The introduction of fluorine atoms into the aromatic ring enhances the metabolic stability and binding affinity of the molecule, making it a promising candidate for further pharmacological exploration. The cyclobutoxy group, on the other hand, introduces steric hindrance that can modulate the interaction between the compound and its biological targets.

In recent years, there has been a growing interest in fluorinated benzoic acid derivatives due to their potential therapeutic applications. These compounds have been studied for their antimicrobial, anti-inflammatory, and anticancer properties. Specifically, 4-Cyclobutoxy-3,5-difluorobenzoic acid has shown promise in preliminary studies as a lead compound for developing novel therapeutic agents. The fluorine atoms at the 3rd and 5th positions contribute to electron-withdrawing effects, which can influence the reactivity and selectivity of the molecule.

One of the most compelling aspects of 4-Cyclobutoxy-3,5-difluorobenzoic acid is its potential as a scaffold for drug design. Medicinal chemists have leveraged its structural framework to develop analogs with enhanced pharmacological activity. For instance, modifications to the cyclobutoxy group or the positions of fluorine atoms have led to compounds with improved solubility, bioavailability, and target specificity. These findings underscore the importance of 4-Cyclobutoxy-3,5-difluorobenzoic acid as a building block in modern drug discovery.

The biological activity of 4-Cyclobutoxy-3,5-difluorobenzoic acid has been explored in various preclinical models. Studies have demonstrated its potential to interact with specific enzymes and receptors involved in disease pathways. For example, researchers have investigated its effects on enzymes such as cytochrome P450 monooxygenases, which play a crucial role in drug metabolism. The presence of fluorine atoms has been found to enhance binding affinity to these enzymes, suggesting that 4-Cyclobutoxy-3,5-difluorobenzoic acid could be used to modulate metabolic processes.

Furthermore, the compound has shown promise in anti-inflammatory applications. In vitro studies have indicated that it can inhibit the activity of inflammatory cytokines and reduce oxidative stress in cellular models. These effects are particularly relevant in conditions such as rheumatoid arthritis and inflammatory bowel disease, where modulation of inflammatory pathways is key to therapeutic intervention. The structural features of 4-Cyclobutoxy-3,5-difluorobenzoic acid make it an attractive candidate for further development into anti-inflammatory agents.

The synthesis and characterization of 4-Cyclobutoxy-3,5-difluorobenzoic acid (CAS No. 1339696-85-3) also highlight advancements in synthetic methodologies. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled more efficient and scalable production of complex organic molecules like this one. These advancements are crucial for translating laboratory discoveries into viable therapeutic options for patients worldwide.

Looking ahead, the future prospects for 4-Cyclobutoxy-3,5-difluorobenzoic acid are promising. Ongoing research aims to optimize its pharmacological properties through structure-activity relationship studies and computer-assisted molecular design. By leveraging computational tools and high-throughput screening techniques, scientists can rapidly identify derivatives with enhanced efficacy and reduced side effects. This iterative process is essential for bringing new drugs from bench to bedside efficiently.

In conclusion,4-Cyclobutoxy-3,5-difluorobenzoic acid represents a significant advancement in medicinal chemistry with its unique structural features and potential therapeutic applications. Its synthesis, biological activity, and synthetic methodologies underscore its importance as a lead compound for drug discovery. As research continues to uncover new insights into its pharmacological properties,4-Cyclobutoxy-3,5-difluorobenzoic acid is poised to play a crucial role in developing next-generation therapeutic agents.